4-(Benzyloxy)-3-(trifluoromethoxy)benzoic acid

• CAS No.: 647856-29-9
• Molecular Formula: C15H11F3O4
• Molecular Weight: 312.24 g/mol
• IUPAC Name: 4-phenylmethoxy-3-(trifluoromethoxy)benzoic acid
• InChI: InChI=1S/C15H11F3O4/c16-15(17,18)22-13-8-11(14(19)20)6-7-12(13)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,19,20)
• InChI Key: YVHVQBJFJBABMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)C(=O)O)OC(F)(F)F

Description

4-(Benzyloxy)-3-(trifluoromethoxy)benzoic acid is a useful research compound. Its molecular formula is C15H11F3O4 and its molecular weight is 312.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Benzyloxy-3-trifluoromethoxybenzoic acid was prepared from 4-benzyloxy-1-bromo-3-trifluoromethoxybenzene by following Method M. The crude product was purified by crystallization using a mixture of EtOAc and hexanes as a solvent (19% yield of desired product from the first crop).